![molecular formula C10H10Cl2N2O2S B2409684 2-(1H-imidazol-1-ylmethyl)benzene-1-sulfonyl chloride hydrochloride CAS No. 1432680-91-5](/img/structure/B2409684.png)
2-(1H-imidazol-1-ylmethyl)benzene-1-sulfonyl chloride hydrochloride
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Description
2-(1H-imidazol-1-ylmethyl)benzene-1-sulfonyl chloride hydrochloride is a chemical compound with the molecular formula C10H10Cl2N2O2S and a molecular weight of 293.17 . It is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of this compound consists of an imidazole ring attached to a benzene ring via a methylene bridge. The benzene ring is further substituted with a sulfonyl chloride group .Physical And Chemical Properties Analysis
This compound has a molecular weight of 293.17 . Detailed physical and chemical properties such as melting point, boiling point, and density were not found in the available sources.Scientific Research Applications
1. Diazotransfer Reagent Applications
Imidazole-1-sulfonyl azide hydrochloride, a related compound to 2-(1H-imidazol-1-ylmethyl)benzene-1-sulfonyl chloride hydrochloride, has been used as an effective diazotransfer reagent. It's a cost-effective option for converting primary amines into azides and activated methylene substrates into diazo compounds. This reagent is known for its shelf-stability and convenience as a crystalline material (Goddard-Borger & Stick, 2007).
2. Sensitivity Analysis
Research on the sensitivities of imidazole-1-sulfonyl azide salts, which are similar to this compound, revealed that they are sensitive to heat, impact, friction, and electrostatic discharge. This sensitivity analysis helps in understanding the safety and handling of such compounds (Fischer et al., 2012).
3. Coordination Chemistry
The compound has been utilized in the synthesis of complex coordination compounds. For instance, studies involving nickel and 1-[(4-methylphenyl)sulfonyl]-2-[1-(2-pyridylmethylidene)amino]benzene, a structurally similar compound, have shown interesting coordination chemistry. These studies contribute to our understanding of the molecular structure and interaction of such compounds with metal centers (Bermejo et al., 2000).
4. Pharmaceutical Research
Although specific applications in pharmaceutical research of this compound were not found, closely related compounds, such as imidazole derivatives, have been actively researched for their potential in developing anticancer agents. This includes the synthesis and evaluation of substituted benzimidazole derivatives (Farah et al., 2011).
properties
IUPAC Name |
2-(imidazol-1-ylmethyl)benzenesulfonyl chloride;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClN2O2S.ClH/c11-16(14,15)10-4-2-1-3-9(10)7-13-6-5-12-8-13;/h1-6,8H,7H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLEJXYXYFUUOOE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CN2C=CN=C2)S(=O)(=O)Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10Cl2N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1432680-91-5 |
Source
|
Record name | 2-(1H-imidazol-1-ylmethyl)benzene-1-sulfonyl chloride hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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